Cas no 1513801-55-2 (2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine)

• Product Name: 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine
• CAS No: 1513801-55-2
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5889959
• PubChem ID: 96849507
• Update Time: 2025-06-23

2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine
• EN300-1859548
• SCHEMBL19214826
• 1513801-55-2

• Inchi： 1S/C10H16N2/c1-8-5-4-6-12-9(8)7-10(2,3)11/h4-6H,7,11H2,1-3H3
• InChI Key： ZWRKZHLULXGYIF-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine

Introduction to 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine (CAS No. 1513801-55-2)

2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine, also known by its CAS number 1513801-55-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring and a substituted alkylamine moiety. The combination of these functional groups endows the molecule with potential therapeutic properties, making it a subject of interest for various applications in drug development.

The chemical formula of 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine is C₁₀H₁₆N₂. Its molecular weight is approximately 164.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 3-methylpyridine with an appropriate alkylating agent, followed by further functional group modifications to achieve the desired structure. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical applications.

In recent years, 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine has been the focus of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research involves its interaction with specific receptors in the central nervous system (CNS). Studies have shown that this compound can act as a modulator of certain neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine may have potential applications in the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Beyond its CNS activities, 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These effects make it a promising candidate for the development of anti-inflammatory drugs, particularly for conditions such as arthritis and other inflammatory diseases.

The pharmacokinetic properties of 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine have also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, it has been found to have low toxicity and minimal side effects in preclinical studies, further supporting its potential for clinical development.

In terms of clinical trials, early-phase studies have been conducted to evaluate the safety and efficacy of 2-methyl-1-(3-methylpyridin-2-yl)propan-2-amine. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic effects in treating certain neurological and inflammatory conditions. However, more extensive clinical trials are needed to fully establish its safety and efficacy profile.

The potential therapeutic applications of 2-methyl-1-(3-methylpyridin-2-y)propan-2-amime extend beyond traditional drug development. Recent advancements in nanotechnology have led to the exploration of this compound as a component in drug delivery systems. By encapsulating 2-methyl-1-(3-methylpyridin-2-y)propanamime within nanoparticles or other delivery vehicles, researchers aim to enhance its bioavailability and target specific tissues or cells more effectively. This approach could significantly improve the therapeutic outcomes and reduce side effects associated with conventional drug administration methods.

In conclusion, 2-methyl-l-(3metylpvndn-z-vl)pnanan-z-anune (CAS No. 1513801-S5-Z) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.